Cas no 2228314-78-9 (3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol)

• Product Name: 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol
• CAS No: 2228314-78-9
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 5795183
• PubChem ID: 165976979
• Update Time: 2025-10-29

3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1966802
• 2228314-78-9
• 3-{[4-(difluoromethoxy)-2-fluorophenyl]methyl}piperidin-3-ol
• 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol

• Inchi： 1S/C13H16F3NO2/c14-11-6-10(19-12(15)16)3-2-9(11)7-13(18)4-1-5-17-8-13/h2-3,6,12,17-18H,1,4-5,7-8H2
• InChI Key： XONDWQFIYLMOGV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CNCCC1)O)OC(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol

Comprehensive Overview of 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol (CAS No. 2228314-78-9)

3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol (CAS No. 2228314-78-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethoxy group and a fluorophenylmethyl moiety, which enhance its metabolic stability and bioavailability. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's piperidin-3-ol core is a common scaffold in medicinal chemistry, known for its versatility in interacting with biological targets. The presence of fluorine atoms in the difluoromethoxy group improves lipophilicity, a critical factor for blood-brain barrier penetration. This makes 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol a promising candidate for neurodegenerative disease therapeutics, aligning with current trends in precision medicine and personalized healthcare.

Recent studies highlight the growing demand for fluorinated compounds like 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol due to their enhanced pharmacokinetic profiles. Searches for "fluorinated piperidine derivatives" and "CNS drug candidates 2024" have surged, reflecting industry interest. Additionally, the compound's potential role in addressing neuroinflammation and oxidative stress—topics frequently queried in academic databases—further underscores its relevance.

From a synthetic chemistry perspective, the introduction of the difluoromethoxy group poses intriguing challenges, driving innovations in organofluorine chemistry. Laboratories worldwide are optimizing routes to improve yield and purity, as evidenced by patents filed around CAS No. 2228314-78-9. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste during synthesis.

Beyond pharmaceuticals, 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol has potential applications in material science. Its fluorine-rich structure could contribute to advanced polymer coatings or liquid crystal displays (LCDs), areas where "fluorine-based materials" is a trending search term. This multidisciplinary appeal positions the compound at the intersection of chemistry, biology, and engineering.

Quality control and analytical methods for CAS No. 2228314-78-9 are critical discussion points. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard techniques for characterizing this compound. Researchers often search for "HPLC methods for fluorinated compounds" or "NMR shifts of piperidine derivatives," indicating the need for robust analytical protocols.

In conclusion, 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}piperidin-3-ol represents a compelling case study in modern chemical innovation. Its dual pharmaceutical-material science potential, combined with rising interest in fluorine chemistry and neurotherapeutics, ensures its place in ongoing scientific discourse. As research progresses, this compound may unlock novel therapeutic pathways or material functionalities, answering pressing questions in both academia and industry.